Cas no 2034431-29-1 ((3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-(thiazol-2-yloxy)phenyl)methanone)

• Product Name: (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-(thiazol-2-yloxy)phenyl)methanone
• CAS No: 2034431-29-1
• MF: C₁₅H₁₃N₅O₂S
• MW: 327.361020803452
• CID: 5552548
• PubChem ID: 91814775
• Update Time: 2025-11-07

(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-(thiazol-2-yloxy)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2034431-29-1
• F6473-2331
• 1-{1-[4-(1,3-thiazol-2-yloxy)benzoyl]azetidin-3-yl}-1H-1,2,3-triazole
• (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-(thiazol-2-yloxy)phenyl)methanone
• AKOS025316967
• [4-(1,3-thiazol-2-yloxy)phenyl]-[3-(triazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C15H13N5O2S/c21-14(19-9-12(10-19)20-7-5-17-18-20)11-1-3-13(4-2-11)22-15-16-6-8-23-15/h1-8,12H,9-10H2
• InChI Key： DJTZPDJKXFWCOA-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)C(N1CC(C1)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 327.07899585g/mol
• Monoisotopic Mass: 327.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Additional information on (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-(thiazol-2-yloxy)phenyl)methanone

Compound CAS No 2034431-29-1: (3-(1H-1,2,3-Triazol-1-yl)azetidin-1-yl)(4-(thiazol-2-yloxy)phenyl)methanone

The compound with CAS No 2034431-29-1, named (3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(4-(thiazol-2-yloxy)phenyl)methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a triazole ring and a thiazole ring, both of which are heterocyclic aromatic systems known for their stability and bioactivity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas. The triazole moiety in the structure is particularly notable for its ability to form hydrogen bonds, which enhances its bioavailability and binding affinity to target proteins. Similarly, the thiazole group contributes to the molecule's lipophilicity, making it more suitable for crossing biological membranes.

One of the most intriguing aspects of this compound is its ability to modulate enzyme activity through a mechanism that involves both steric and electronic interactions. Researchers have demonstrated that the azetidine ring plays a critical role in stabilizing the molecule's conformation, thereby enhancing its enzymatic activity. This has led to investigations into its potential as an inhibitor of key enzymes involved in metabolic pathways.

Moreover, the methanone group at the core of the molecule serves as a versatile platform for further chemical modifications. By altering substituents on this group, chemists can fine-tune the compound's properties to suit specific biological targets. For instance, recent experiments have shown that substituting the methanone group with electron-withdrawing groups significantly increases the compound's potency against certain enzyme targets.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazole ring via a click reaction and the subsequent coupling with the thiazole-containing phenyl group. This approach ensures high yields and excellent purity, making it suitable for large-scale production.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for conditions such as inflammation and neurodegenerative diseases. Its ability to cross the blood-brain barrier has been validated in animal models, suggesting its potential utility in treating central nervous system disorders.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic potential.

In conclusion, CAS No 2034431-29-1 represents a cutting-edge advancement in medicinal chemistry, with its unique structure and promising biological activity positioning it as a valuable tool in drug discovery and development.